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Compound of Interest

Compound Name: Salicyl Alcohol

Cat. No.: B1680746

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core physicochemical properties of
salicyl alcohol (also known as saligenin). The information is presented to support research,
development, and quality control activities involving this versatile aromatic compound.

General Information

Salicyl alcohol, with the IUPAC name 2-(hydroxymethyl)phenol, is a white crystalline solid at
room temperature.[1] It is an organic compound that contains both a hydroxyl and a
hydroxymethyl functional group attached to a benzene ring. This structure imparts amphiphilic
characteristics, influencing its solubility and reactivity. Salicyl alcohol serves as a key
precursor in the synthesis of various pharmaceuticals and fragrances.[2]

Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of salicyl alcohol,
providing a quick reference for laboratory applications.
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Property Value Units Reference(s)
Molecular Formula C7Hs0O2 [1103114]
Molecular Weight 124.14 g/mol [1103114]
Melting Point 83-875 °C [11[31[41[5]
Boiling Point ~267 °C [31[4]

Density 1.16 - 1.204 g/cm3 [1][31[4]

Water Solubility 67 (at 22 °C) g/L [3114]

pKa 9.92 (at 25 °C) [5][6]

LogP (Octanol/Water) 0.730

[5]16]

Solubility Profile

Salicyl alcohol's solubility is dictated by its ability to form hydrogen bonds via its hydroxyl and

hydroxymethyl groups, as well as the hydrophobic nature of the benzene ring.

Solvent Solubility Reference(s)
Water Soluble (67 g/L at 22 °C) [11[3114]
Ethanol Very soluble [51[7]

Ether Very soluble [7]

Chloroform Soluble [7]

Benzene Soluble [7]

The solubility of salicyl alcohol in water is enhanced by its polar functional groups, which can

interact with water molecules.[1] Its solubility in organic solvents like alcohols and ethers is

attributed to the hydrophobic aromatic structure.[1] As with many organic compounds, the

solubility of salicyl alcohol is temperature-dependent, generally increasing with a rise in

temperature.[1]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quantification of salicyl alcohol.

Infrared (IR) Spectroscopy

The IR spectrum of salicyl alcohol exhibits characteristic absorption bands corresponding to
its functional groups. A broad peak in the region of 3400-3200 cm~! is indicative of the O-H
stretching vibrations of the hydroxyl and hydroxymethyl groups, broadened due to hydrogen
bonding. Aromatic C-H stretching vibrations typically appear around 3100-3000 cm~*. The C-O
stretching vibrations are observed in the 1250-1000 cm~1 region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy of salicyl alcohol provides distinct signals for the different protons in the
molecule. The chemical shifts are influenced by the solvent used. In CDClIs, the aromatic
protons typically appear in the range of 4 6.8-7.3 ppm. The methylene protons of the
hydroxymethyl group (-CH20H) show a singlet at approximately & 4.8 ppm. The hydroxyl
protons (-OH) are often observed as broad singlets, and their chemical shifts can vary
depending on concentration and temperature.

Mass Spectrometry (MS)

The electron ionization (ElI) mass spectrum of salicyl alcohol shows a molecular ion peak (M)
at m/z 124, corresponding to its molecular weight. Common fragmentation patterns include the
loss of a hydroxyl radical (M-17) and the loss of the hydroxymethyl group (M-31).

Experimental Protocols

The following are detailed methodologies for the determination of key physicochemical
properties of salicyl alcohol.

Determination of Melting Point (Capillary Method)

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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e Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:

e Grind a small amount of dry salicyl alcohol into a fine powder using a mortar and pestle.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end on a hard surface.

e Place the capillary tube in the heating block of the melting point apparatus or attach it to the
thermometer for use in a Thiele tube.

e Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, when approaching
the expected melting point.

e Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample becomes a clear liquid (T2). The melting point range is reported as
T1-Ta.

Determination of Solubility in Water

Apparatus:

e Analytical balance

e Volumetric flasks

 Stirrer/shaker

o Temperature-controlled water bath
e Centrifuge

o UV-Vis spectrophotometer
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Procedure:
e Prepare a series of standard solutions of salicyl alcohol of known concentrations in water.

e Add an excess amount of salicyl alcohol to a known volume of deionized water in a sealed
container.

o Place the container in a temperature-controlled water bath set to 22 °C and stir or shake for
a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

 After reaching equilibrium, allow the solution to stand to let undissolved solid settle.
o Centrifuge an aliquot of the supernatant to remove any suspended particles.

o Carefully withdraw a known volume of the clear supernatant and dilute it with a known
volume of water to a concentration that falls within the linear range of the standard curve.

» Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the
wavelength of maximum absorbance (A_max) for salicyl alcohol.

» Determine the concentration of salicyl alcohol in the diluted sample using the previously
prepared standard curve.

o Calculate the solubility in g/L using the dilution factor.

Determination of pKa (Spectrophotometric Method)

Apparatus:

UV-Vis spectrophotometer

pH meter

Volumetric flasks

Burettes

Buffer solutions of various known pH values
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Procedure:

e Prepare a stock solution of salicyl alcohol in a suitable solvent (e.g., water or a water-
methanol mixture).

e Prepare a series of solutions by diluting the stock solution with buffer solutions covering a pH
range from approximately 8 to 12.

e Record the UV-Vis spectrum for each buffered solution.

« |dentify the wavelength at which the largest difference in absorbance is observed between
the acidic (protonated) and basic (deprotonated) forms of salicyl alcohol.

o Measure the absorbance of each solution at this selected wavelength.

e The pKa can be determined by plotting the absorbance versus pH. The pKa is the pH at
which the absorbance is halfway between the minimum and maximum absorbance values.
Alternatively, the Henderson-Hasselbalch equation can be used: pKa = pH + log([HA]J/[A7]),
where the ratio of the protonated to deprotonated species can be determined from the
absorbance values.

Synthesis and Biosynthesis Pathways
Chemical Synthesis of Salicyl Alcohol

Salicyl alcohol can be synthesized via the hydroxymethylation of phenol with formaldehyde.[8]

Phenol Hydroxymethylation

I
| Salicyl Alcohol

Formaldehyde

Click to download full resolution via product page

Chemical synthesis of salicyl alcohol.
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Biosynthesis of Salicylic Acid from Salicin

Salicyl alcohol is a key intermediate in the biosynthesis of salicylic acid from salicin, a
glycoside found in willow bark.[8]

Enzymatic Hydrolysis

(Salicyl-alcohol beta-D-glucosyltransferase) Salicyl Alcohol Oxidation Salicylic Acid

Salicin

Click to download full resolution via product page

Biosynthesis of salicylic acid from salicin.

Stability and Storage

Salicyl alcohol is generally stable under normal laboratory conditions.[5] However, it is
incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5] For
long-term storage, it should be kept in a cool, dry place, away from incompatible materials.

This guide provides a foundational understanding of the physicochemical properties of salicyl
alcohol. For specific applications, it is recommended to consult additional specialized literature
and perform application-specific validation of these properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-salicyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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